1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride
Overview
Description
1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride is a chemical compound with the molecular formula C10H12ClNO3S2. It has a molecular weight of 293.79 . This compound is used for research purposes .
Synthesis Analysis
The synthesis of piperidine derivatives, which includes 1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride, involves various intra- and intermolecular reactions . A new efficient method for the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex has been developed . This method has been used to synthesize a variety of five-, six-, and seven-membered cyclic amines in good to excellent yields .Molecular Structure Analysis
The molecular structure of 1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride consists of 10 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, 3 oxygen atoms, and 2 sulfur atoms .Chemical Reactions Analysis
Piperidine derivatives, including 1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride, are involved in a variety of chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Scientific Research Applications
Synthesis of Piperidine Derivatives
1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride: is a valuable intermediate in the synthesis of various piperidine derivatives. These derivatives are crucial in the pharmaceutical industry, as they are present in more than twenty classes of pharmaceuticals . The compound can be used to create substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones, which are essential for designing drugs with potential therapeutic effects.
Development of Kinase Inhibitors
This compound has been utilized in the design of kinase inhibitors, specifically as a dual inhibitor for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) . These inhibitors are significant in the treatment of cancers, such as anaplastic large cell lymphoma, where ALK plays a role as a transmembrane receptor tyrosine kinase.
Analytical Chemistry Applications
In analytical chemistry, 1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride is used for its reactivity in various analytical methods, including NMR, HPLC, LC-MS, and UPLC . These techniques are fundamental for the identification and quantification of substances, quality control, and the determination of the purity of pharmaceutical substances.
Research in Organic Synthesis
The compound serves as a reactant in organic synthesis, contributing to the development of new synthetic pathways and methodologies . It’s involved in reactions leading to the creation of novel organic compounds with potential applications in medicinal chemistry and material science.
Pharmacological Research
Due to its structural features, 1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride is researched for its pharmacological applications. It’s a part of the study for the synthesis of compounds with potential as antitumor agents, chemosensitizers, and inhibitors of enzymes like fatty acid amide hydrolase and dipeptidyl peptidase 4, which are targets for the treatment of diseases like type 2 diabetes .
Glycogen Synthase Kinase-3 Inhibitors
It is also a reactant for the synthesis of bisarylmaleimide glycogen synthase kinase-3 inhibitors . These inhibitors are being studied for their potential in treating neurodegenerative diseases like Alzheimer’s disease, as well as for their roles in cellular processes such as cell division and metabolism.
Future Directions
Piperidine derivatives, including 1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
1-thiophen-2-ylsulfonylpiperidine-2-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO3S2/c11-10(13)8-4-1-2-6-12(8)17(14,15)9-5-3-7-16-9/h3,5,7-8H,1-2,4,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGXIEGGMJPGGPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(=O)Cl)S(=O)(=O)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzo[d]thiazol-2-amine](/img/structure/B1389429.png)
![6-chloro-4-methyl-N-(2-morpholinoethyl)benzo[d]thiazol-2-amine](/img/structure/B1389430.png)
![1-[4-Nitro-2-(trifluoromethyl)phenyl]-3-piperidinecarboxylic acid](/img/structure/B1389434.png)
![3-Cyclopropyl-6-piperazin-1-yl[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B1389436.png)
![N-[2-(2-Methoxyphenoxy)propyl]-2,3-dimethylaniline](/img/structure/B1389437.png)
![2-Ethoxy-N-[2-(3-methylphenoxy)butyl]aniline](/img/structure/B1389438.png)
![2,5-Dichloro-N-[2-(2-chlorophenoxy)propyl]aniline](/img/structure/B1389439.png)
![4-Butoxy-N-{2-[2-(sec-butyl)phenoxy]butyl}aniline](/img/structure/B1389450.png)
![N-[2-(4-Ethylphenoxy)ethyl]-4-(tetrahydro-2-furanylmethoxy)aniline](/img/structure/B1389451.png)